Cas no 800402-05-5 (N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide)

• Product Name: N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide
• CAS No: 800402-05-5
• MF: C₁₀H₁₂ClIN₂O
• MW: 338.572553634644
• MDL: MFCD19105209
• CID: 3036947
• PubChem ID: 45480364
• Update Time: 2025-11-02

N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethyl propionamide
• N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropionamide;N-(6-chloro-3-iodopyridin-2-yl)pivalamide;
• N-(6-chloro-3-iodopyridin-2-yl)pivalaMide
• N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide
• DS-18750
• SCHEMBL1047479
• SAQCDMGMWAACSN-UHFFFAOYSA-N
• 800402-05-5
• AKOS027393618
• O11995
• N-(6-Chloro-3-iodopyridin-2-yl)-2,2-dimethylpropionamide
• DB-125540
• Propanamide, N-(6-chloro-3-iodo-2-pyridinyl)-2,2-dimethyl-

• MDL： MFCD19105209
• Inchi： 1S/C10H12ClIN2O/c1-10(2,3)9(15)14-8-6(12)4-5-7(11)13-8/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： SAQCDMGMWAACSN-UHFFFAOYSA-N
• SMILES： IC1=CC=C(N=C1NC(C(C)(C)C)=O)Cl

Computed Properties

• Exact Mass: 337.96800
• Monoisotopic Mass: 337.96829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 422.5±45.0 °C at 760 mmHg
• Flash Point: 209.3±28.7 °C
• PSA: 41.99000
• LogP: 3.39720
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide

N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide: A Comprehensive Overview of Its Properties and Applications

N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide (CAS No. 800402-05-5) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its 6-chloro-3-iodopyridin-2-yl moiety and 2,2-dimethylpropanamide group contribute to its versatility in chemical reactions, making it a valuable asset in modern synthetic chemistry.

The growing interest in N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide is evident from the increasing number of research publications and patent applications citing its use. Scientists are particularly intrigued by its potential applications in drug discovery, where it acts as a building block for novel therapeutic agents. Recent studies have explored its role in the development of kinase inhibitors and antimicrobial agents, aligning with current pharmaceutical trends targeting resistant pathogens and chronic diseases.

From a chemical perspective, CAS 800402-05-5 exhibits remarkable stability under various conditions, which enhances its utility in multi-step synthetic processes. The presence of both chloro and iodo substituents on the pyridine ring offers multiple sites for further functionalization, a feature highly sought after in medicinal chemistry. This characteristic has made it particularly relevant in the context of click chemistry and cross-coupling reactions, which are among the most searched topics in synthetic chemistry forums and databases.

In the agrochemical sector, derivatives of N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide have shown promise as potential pesticide intermediates. With the global push towards more sustainable agricultural practices, researchers are investigating its use in developing next-generation crop protection agents that combine efficacy with reduced environmental impact. This aligns perfectly with current market demands for green chemistry solutions in agriculture, a topic generating substantial online search traffic.

The synthesis and handling of 800402-05-5 require specialized knowledge in heterocyclic chemistry. Proper storage conditions typically involve protection from light and moisture to maintain its chemical integrity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for quality control, reflecting the compound's importance in precision chemical applications. These analytical methods are frequently searched by professionals in the field, indicating their relevance to current industry practices.

Market analysis reveals a steady growth in demand for N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide, particularly from pharmaceutical and agrochemical manufacturers in North America and Asia. The compound's CAS registry number 800402-05-5 serves as a crucial identifier in global chemical databases and regulatory documentation. Industry experts predict continued interest in this chemical entity as research into its potential applications expands, especially in areas addressing current global health and agricultural challenges.

From a regulatory standpoint, N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide is subject to standard chemical handling protocols. While not classified as hazardous under normal conditions, proper laboratory safety measures should always be observed when working with this compound. This includes the use of appropriate personal protective equipment and adherence to good laboratory practices, topics that consistently rank high in search queries related to chemical safety.

The future prospects for CAS 800402-05-5 appear promising, with ongoing research exploring its potential in various cutting-edge applications. Its structural features make it particularly interesting for drug discovery programs targeting protein-protein interactions, a hot topic in contemporary medicinal chemistry. Additionally, its utility in material science applications, particularly in the development of specialized polymers and coatings, is an area receiving increasing attention from researchers worldwide.

In conclusion, N-(6-chloro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide represents a versatile and valuable chemical building block with wide-ranging applications across multiple scientific disciplines. Its unique combination of structural features and chemical reactivity positions it as a compound of continuing interest in both academic and industrial research settings. As scientific understanding of its potential grows, so too does its importance in addressing some of today's most pressing challenges in healthcare and sustainable agriculture.